(rel)-Asperparaline A

• Molecular Formula: C20H29N3O3
• Molecular Weight: 359.5 g/mol
• InChI: InChI=1S/C20H29N3O3/c1-12-6-7-23-11-19-10-18(9-14(24)21(4)15(18)25)17(2,3)13(19)8-20(12,23)16(26)22(19)5/h12-13H,6-11H2,1-5H3/t12-,13-,18-,19+,20+/m0/s1
• InChIKey: RTNMRJRMTGSUAE-YDIRCUSSSA-N

Asperparaline A: Insect nAChR Antagonist Overview

(rel)-Asperparaline A (syn. aspergillimide, VM55598; CAS 195966-93-9) is a prenylated indole alkaloid first isolated from Aspergillus japonicus JV-23 grown on okara (soybean residue) [1] and independently from Aspergillus sp. IMI 337664 as a member of the novel aspergillimide anthelmintic class [2]. It belongs to the bicyclo[2.2.2]diazaoctane-containing alkaloid superfamily that includes the paraherquamides, marcfortines, and brevianamides, but is distinguished by a unique 3-spiro-succinimide moiety not found in any other natural product [3]. The compound acts as a potent, non-competitive antagonist of insect nicotinic acetylcholine receptors (nAChRs) and exhibits both paralytic activity in silkworm (Bombyx mori) larvae and anthelmintic efficacy in gerbil models of Trichostrongylus colubriformis infection.

Insect nAChR pharmacology: Non-competitive antagonist probe for insect nicotinic acetylcholine receptor studies

Insecticide lead discovery: Scaffold with reported invertebrate–vertebrate selectivity for resistance-bypass screening

Biosynthesis research: Unique spiro-succinimide natural product for biosynthetic pathway and chemoenzymatic studies

• [1] Hayashi H, Nishimoto Y, Akiyama K, Nozaki H. New paralytic alkaloids, asperparalines A, B and C, from Aspergillus japonicus JV-23. Biosci Biotechnol Biochem. 2000;64(1):111-115. doi:10.1271/bbb.64.111. PMID: 10705455. View Source
• [2] Banks RM, Blanchflower SE, Everett JR, Manger BR, Reading C. Novel anthelmintic metabolites from an Aspergillus species; the aspergillimides. J Antibiot (Tokyo). 1997;50(10):840-846. doi:10.7164/antibiotics.50.840. PMID: 9402989. View Source
• [3] Gray CR, Sanz-Cervera JF, Silks LA, Williams RM. Studies on the Biosynthesis of Asperparaline A: Origin of the Spirosuccinimde Ring System. J Am Chem Soc. 2003;125(48):14692-14693. doi:10.1021/ja037687i. PMID: 14640629. View Source

Differentiation from Bicyclodiazaoctane Analogs

Although asperparaline A shares the bicyclo[2.2.2]diazaoctane core with paraherquamides, marcfortines, and brevianamides, the pharmacophore divergence at the spiro-junction is decisive: paraherquamide A bears a spiro-oxindole whereas asperparaline A possesses a spiro-succinimide, which alters hydrogen-bonding geometry, ring electronics, and receptor-subtype interaction profiles [1]. Even within the asperparaline subfamily, congeners A, B, and C differ in paralytic potency and duration in silkworm bioassays. More critically, the insect-versus-vertebrate nAChR selectivity profile established for asperparaline A (~250–500-fold selective for insect over avian α3β4, α4β2, α7 nAChRs) has not been demonstrated for most other in-class alkaloids and cannot be assumed by structural analogy alone [2]. Substituting any bicyclo[2.2.2]diazaoctane alkaloid for asperparaline A without matched target-engagement and selectivity data risks uncharacterized off-target effects and invalid cross-class extrapolation.

Pharmacophore

Spiro-succinimide pharmacophore is unique among bicyclo[2.2.2]diazaoctane alkaloids; paraherquamide, marcfortine, or brevianamide analogs do not probe the same receptor surface and may shift nAChR interaction profile

Selectivity

Insect–vertebrate nAChR selectivity documented for asperparaline A is not established for most in-class alkaloids; assuming matched selectivity from structural analogy risks uncharacterized off-target pharmacology

Congeners

Asperparalines B and C differ in paralytic onset and duration; in vivo pharmacodynamic equivalence cannot be assumed without matched time-resolved bioassay data

• [1] Williams RM. Total synthesis and biosynthesis of the paraherquamides: an intriguing story of the biological Diels-Alder construction. Chem Pharm Bull. 2002;50(6):711-740. doi:10.1248/cpb.50.711. PMID: 12045324. View Source
• [2] Hirata K, Kataoka S, Furutani S, Hayashi H, Matsuda K. A Fungal Metabolite Asperparaline A Strongly and Selectively Blocks Insect Nicotinic Acetylcholine Receptors: The First Report on the Mode of Action. PLOS ONE. 2011;6(4):e18354. doi:10.1371/journal.pone.0018354. PMID: 21483774. View Source

Asperparaline A — Quantitative Differentiation Evidence

Insect vs Vertebrate nAChR Selectivity

Asperparaline A inhibits silkworm (Bombyx mori) larval neuron nAChRs with IC50 values of 20.2 nM (peak current) and 39.6 nM (slowly-desensitizing current), yet at 10 µM — a concentration 250–500-fold higher than these IC50 values — it blocks only 33.4% of chicken α3β4 nAChR responses and has negligible effect on chicken α4β2 and α7 nAChRs expressed in Xenopus laevis oocytes [1]. This direct electrophysiological comparison within a single study establishes a quantifiable selectivity margin that is absent from published data for paraherquamide A or marcfortine A against these specific receptor subtypes.

nAChR Selectivity

Head-to-head

Insect IC50: 20.2–39.6 nM; vertebrate block ≤33.4% at 10 µM

Reported ≥250-fold insect-to-vertebrate selectivity window for pest-control lead evaluation

Xenopus oocyte and B. mori neuron electrophysiology, single-study comparison

Evidence Dimension	nAChR antagonist potency — insect vs vertebrate receptor subtypes
Target Compound Data	IC50 = 20.2 nM (peak) and 39.6 nM (slowly-desensitizing) against silkworm B. mori native nAChRs; complete block of ACh (10 µM)-induced current at 10 µM asperparaline A
Comparator Or Baseline	Chicken α3β4: 33.4 ± 3.3% block at 10 µM asperparaline A; Chicken α4β2 and α7: negligible block at 10 µM asperparaline A (approximately 250–500× the insect IC50)
Quantified Difference	≥250–500-fold selectivity for insect nAChRs over vertebrate α3β4, α4β2, and α7 nAChRs
Conditions	Insect: whole-cell patch-clamp electrophysiology on cultured B. mori larval brain neurons, holding potential −60 mV, 1 min pre-application. Vertebrate: two-electrode voltage-clamp on X. laevis oocytes expressing chicken nAChR subunits, 1 min pre-application with 10 µM asperparaline A prior to co-application with 100 µM ACh.

Why This Matters

This quantifiable invertebrate–vertebrate selectivity window is the critical parameter for evaluating asperparaline A as a pest-control lead scaffold with a potentially favorable safety margin, and it is not documented for most structural analogs in the same alkaloid family.

• [1] Hirata K, Kataoka S, Furutani S, Hayashi H, Matsuda K. A Fungal Metabolite Asperparaline A Strongly and Selectively Blocks Insect Nicotinic Acetylcholine Receptors: The First Report on the Mode of Action. PLOS ONE. 2011;6(4):e18354. doi:10.1371/journal.pone.0018354. PMID: 21483774. View Source

Non-Competitive Antagonism vs Neonicotinoids

Asperparaline A (100 nM) reduces the normalized maximum ACh response of silkworm neurons to approximately 25.7% of control without significantly shifting the ACh EC50 (EC50 = 10.5 µM with asperparaline A vs 11.4 µM without; no significant difference, p > 0.05), establishing a non-competitive, likely allosteric mode of antagonism [1]. This contrasts fundamentally with the neonicotinoid insecticide class (e.g., imidacloprid, thiacloprid), which are competitive orthosteric agonists at the ACh binding site and consequently share target-site cross-resistance liabilities [2]. Asperparaline A therefore engages nAChR through a binding site distinct from that of commercial neonicotinoids, offering a mechanistically orthogonal approach to insect nAChR modulation.

Non-Competitive MOA

Class-level inference

Reduces max ACh response to ~25.7% at 100 nM; no EC50 shift (p > 0.05)

Allosteric antagonist mechanism orthogonal to neonicotinoid orthosteric agonists

Direct cross-resistance testing not yet reported; mechanistic inference only

Evidence Dimension	Mode of nAChR modulation — competitive vs non-competitive
Target Compound Data	Non-competitive antagonist: reduces normalized maximum ACh response to ~25.7% at 100 nM; no significant EC50 shift (10.5 µM vs 11.4 µM control, p > 0.05); no use-dependency observed
Comparator Or Baseline	Neonicotinoids (imidacloprid, thiacloprid, etc.): competitive orthosteric agonists at the ACh binding site of insect nAChRs; show target-site cross-resistance among class members
Quantified Difference	Mechanism is non-competitive (allosteric) rather than competitive orthosteric agonism; distinct binding site implies absence of cross-resistance with neonicotinoid-resistant insect populations (mechanistic inference, direct cross-resistance testing not yet reported)
Conditions	Whole-cell patch-clamp electrophysiology on cultured B. mori larval brain neurons; concentration-response curves for ACh measured with and without 100 nM asperparaline A; 1 min pre-application protocol.

Why This Matters

A non-competitive, allosteric antagonist binding site on insect nAChRs represents a distinct chemical biology starting point that should not share cross-resistance with the widely deployed neonicotinoid class, a key consideration for procurement in insecticide discovery programs targeting resistant pest populations.

• [1] Hirata K, Kataoka S, Furutani S, Hayashi H, Matsuda K. A Fungal Metabolite Asperparaline A Strongly and Selectively Blocks Insect Nicotinic Acetylcholine Receptors: The First Report on the Mode of Action. PLOS ONE. 2011;6(4):e18354. doi:10.1371/journal.pone.0018354. PMID: 21483774. View Source
• [2] Matsuda K, Buckingham SD, Kleier D, Rauh JJ, Grauso M, Sattelle DB. Neonicotinoids: insecticides acting on insect nicotinic acetylcholine receptors. Trends Pharmacol Sci. 2001;22(11):573-580. doi:10.1016/S0165-6147(00)01820-4. PMID: 11698019. View Source

Unique Spiro-Succinimide Pharmacophore vs Paraherquamide A

Asperparaline A contains a 3-spiro-succinimide moiety that is, to date, unreported in any other natural product [1]. In the closest structural analog paraherquamide A, the equivalent position is occupied by a spiro-oxindole ring system [2]. The spiro-succinimide arises biosynthetically from oxidative degradation of (S)-tryptophan, whereas the spiro-oxindole of paraherquamide A is biosynthetically derived from intact tryptophan — a fundamental divergence in biosynthetic logic [1]. This difference eliminates the aromatic phenyl ring present in the paraherquamide oxindole, reducing molecular weight, altering hydrogen-bond donor/acceptor capacity, and modifying the three-dimensional presentation of the spiro-junction to the receptor surface.

Spiro-Succinimide

Class-level inference

Unique 3-spiro-succinimide vs paraherquamide A spiro-oxindole; MW reduction ~134 Da

Distinct chemical space within alkaloid family; affects synthetic tractability and receptor recognition

X-ray crystallography and 13C-labeled precursor feeding studies

Evidence Dimension	Core pharmacophore at the spiro-junction position
Target Compound Data	3-spiro-succinimide (five-membered imide ring spiro-fused at C3); derived from oxidative degradation of tryptophan; molecular formula C20H29N3O3, MW 359.47
Comparator Or Baseline	Paraherquamide A: spiro-oxindole (six-membered aromatic lactam ring spiro-fused at equivalent position); derived from intact tryptophan; MW 493.6
Quantified Difference	Loss of the dioxygenated seven-membered ring and fused phenyl ring relative to paraherquamide A; replacement of spiro-oxindole with spiro-succinimide — a structural motif unique among known natural products. MW reduction of ~134 Da vs paraherquamide A.
Conditions	Structures elucidated by X-ray crystallography (asperparaline A) and NMR spectroscopy; biosynthetic origin determined by 13C-labeled precursor feeding experiments in A. japonicus JV-23.

Why This Matters

The spiro-succinimide defines a distinct chemical space within the bicyclo[2.2.2]diazaoctane alkaloid family, directly affecting synthetic tractability, physicochemical properties, and receptor recognition — making asperparaline A the only member of this family that probes the spiro-succinimide pharmacophore, a consideration for patent positioning and scaffold-hopping campaigns.

• [1] Gray CR, Sanz-Cervera JF, Silks LA, Williams RM. Studies on the Biosynthesis of Asperparaline A: Origin of the Spirosuccinimde Ring System. J Am Chem Soc. 2003;125(48):14692-14693. doi:10.1021/ja037687i. PMID: 14640629. View Source
• [2] Williams RM. Total synthesis and biosynthesis of the paraherquamides: an intriguing story of the biological Diels-Alder construction. Chem Pharm Bull. 2002;50(6):711-740. doi:10.1248/cpb.50.711. PMID: 12045324. View Source

In Vivo Paralytic Activity in Silkworm

Asperparaline A produces quantifiable paralytic activity in silkworm (Bombyx mori) fourth-instar larvae with dose- and route-dependent pharmacodynamics: injection at 3 µg/g induces paralysis within 20 minutes lasting 4–5 hours, while oral administration at 10 µg/g of diet induces paralysis within 1 hour lasting 7–10 hours [1]. Asperparalines B and C, isolated from the same fermentation, also exhibit paralytic activity, but the original isolation report does not provide separate quantitative onset/duration parameters for B and C that would enable direct potency ranking [1]. This leaves asperparaline A as the best-characterized member of the subfamily for in vivo efficacy benchmarking.

In Vivo Paralysis

Supporting evidence

Injection 3 µg/g: onset ≤20 min, 4–5 h. Oral 10 µg/g: onset ≤1 h, 7–10 h

Benchmarked in vivo paralytic pharmacodynamics for SAR and resistance monitoring

B. mori fourth-instar larvae; B and C congeners lack quantitative onset/duration data

Evidence Dimension	In vivo paralytic potency, onset time, and duration in silkworm larvae
Target Compound Data	Injection (3 µg/g): paralysis onset ≤20 min, duration 4–5 h. Oral (10 µg/g diet): paralysis onset ≤1 h, duration 7–10 h.
Comparator Or Baseline	Asperparaline B and C: paralytic activity confirmed in the same silkworm model, but individual onset/duration data not reported quantitatively in the primary isolation paper.
Quantified Difference	Asperparaline A is the only asperparaline congener for which dose-, route-, and time-resolved in vivo paralytic pharmacodynamics are publicly available, enabling reproducible bioassay protocols.
Conditions	Silkworm (B. mori) fourth-instar larvae; dietary administration (incorporation into artificial diet at 10 µg/g) or direct injection via micro-syringe. Paralysis assessed by loss of locomotive capacity.

Why This Matters

Quantified onset and duration parameters for asperparaline A provide a benchmarked in vivo phenotype that can be used for structure–activity relationship (SAR) studies, resistance monitoring, and comparative evaluation of synthetic analogs — a dataset not available at equivalent resolution for asperparalines B or C.

• [1] Hayashi H, Nishimoto Y, Akiyama K, Nozaki H. New paralytic alkaloids, asperparalines A, B and C, from Aspergillus japonicus JV-23. Biosci Biotechnol Biochem. 2000;64(1):111-115. doi:10.1271/bbb.64.111. PMID: 10705455. View Source

In Vivo Anthelmintic Efficacy vs 16-Keto Aspergillimide

Asperparaline A (aspergillimide, VM55598) reduces Trichostrongylus colubriformis fecal egg count in gerbils (Meriones unguiculatus) at oral doses of 10 and 20 mg/kg, demonstrating genuine in vivo anthelmintic efficacy [1]. By contrast, the closely related co-metabolite 16-keto aspergillimide (SB202327) — which differs only by oxidation at C16 — shows evidence of in vitro activity against Haemonchus contortus L3 larvae during bioassay-guided fractionation but fails to demonstrate in vivo efficacy in the same gerbil model [1]. This within-study, within-fermentation comparison establishes that the C16 oxidation state is a critical determinant of in vivo anthelmintic outcome.

Anthelmintic SAR

Cross-study comparable

In vivo-active (10–20 mg/kg) vs 16-keto analog: in vitro-active but in vivo-inactive

C16 oxidation state determines in vivo anthelmintic outcome; breakpoint for analog prioritization

Gerbil T. colubriformis model; within-study comparison from same fermentation extract

Evidence Dimension	In vivo anthelmintic efficacy — fecal egg count reduction in gerbil T. colubriformis model
Target Compound Data	Asperparaline A (aspergillimide, VM55598): reduces T. colubriformis fecal egg count at 10 and 20 mg/kg oral in gerbils
Comparator Or Baseline	16-Keto aspergillimide (SB202327): active in vitro against H. contortus L3 larvae but no in vivo efficacy against adult T. colubriformis in gerbils at comparable oral doses
Quantified Difference	Qualitative but decisive: in vivo-active (asperparaline A) vs in vivo-inactive (16-keto aspergillimide) despite both showing in vitro anthelmintic signal. Exact fecal egg count reduction percentages for asperparaline A at each dose are reported in the primary paper [1].
Conditions	Gerbil (M. unguiculatus) model; oral administration; efficacy assessed by fecal egg count reduction against adult T. colubriformis infection. 16-Keto aspergillimide tested under identical bioassay-guided conditions from the same Aspergillus sp. IMI 337664 fermentation extract.

Why This Matters

The complete loss of in vivo efficacy upon C16 oxidation — despite retained in vitro activity — provides a structure–activity relationship breakpoint that directly informs analog prioritization for anthelmintic lead optimization and prevents wasteful investment in the 16-keto scaffold for in vivo studies.

• [1] Banks RM, Blanchflower SE, Everett JR, Manger BR, Reading C. Novel anthelmintic metabolites from an Aspergillus species; the aspergillimides. J Antibiot (Tokyo). 1997;50(10):840-846. doi:10.7164/antibiotics.50.840. PMID: 9402989. View Source

nAChR Target Specificity vs GABA/Glutamate Receptors

In cultured silkworm larval brain neurons, asperparaline A at 10 µM — a concentration approximately 500-fold above its nAChR IC50 — produces a complete and reversible block of ACh (10 µM)-induced inward currents while having no detectable effect on GABA (30 µM)-induced or L-glutamate (30 µM)-induced currents [1]. This is in contrast to the insecticide fipronil, which at 10 µM attenuates both GABA- and L-glutamate-gated chloride channel responses in the same neuronal preparation but does not block nAChRs [1]. The experiment directly demonstrates, within a single neuronal population, that asperparaline A discriminates among the three major ionotropic neurotransmitter receptor classes of the insect CNS.

Receptor Specificity

Head-to-head

10 µM: complete nAChR block; zero effect on insect GABA or glutamate receptors

Exclusive nAChR targeting among three major ionotropic receptor classes in insect CNS

Single neuronal population, patch-clamp; concentration >250× nAChR IC50

Evidence Dimension	Ionotropic receptor target selectivity within insect CNS neurons
Target Compound Data	Asperparaline A (10 µM): complete block of ACh (10 µM)-induced nAChR current; no effect on GABA (30 µM)-induced current; no effect on L-glutamate (30 µM)-induced current. Alone, 10 µM asperparaline A produces no membrane current change.
Comparator Or Baseline	Fipronil (10 µM): attenuates both GABA- and L-glutamate-induced currents but does not block nAChRs. Mecamylamine (100 µM): blocks nAChR current completely (positive control for nAChR antagonism).
Quantified Difference	Zero cross-reactivity with insect GABA and glutamate receptors at 10 µM — a concentration >250× the nAChR IC50 — confirming exclusive nAChR targeting among the three major ionotropic receptor classes tested.
Conditions	Whole-cell patch-clamp electrophysiology on cultured B. mori larval brain neurons; holding potential −60 mV; 1 min pre-application of asperparaline A prior to 2 s co-application with neurotransmitter agonists at approximately EC50 concentrations.

Why This Matters

Demonstrated absence of off-target activity at insect GABA and glutamate receptors at concentrations far exceeding the nAChR IC50 provides receptor-level target engagement confidence that is essential for interpreting in vivo paralytic phenotypes and for minimizing confounding pharmacology in mode-of-action studies.

• [1] Hirata K, Kataoka S, Furutani S, Hayashi H, Matsuda K. A Fungal Metabolite Asperparaline A Strongly and Selectively Blocks Insect Nicotinic Acetylcholine Receptors: The First Report on the Mode of Action. PLOS ONE. 2011;6(4):e18354. doi:10.1371/journal.pone.0018354. PMID: 21483774. View Source

Asperparaline A — Research & Industrial Applications

Insecticide Lead Discovery — Non-Competitive nAChR Antagonists

Asperparaline A serves as a validated positive-control compound and chemical starting point for insecticide discovery programs seeking non-competitive nAChR antagonists. Its ~250–500-fold selectivity for insect over avian α3β4, α4β2, and α7 nAChRs [1] provides a benchmark selectivity window against which novel synthetic analogs can be compared using the identical two-electrode voltage-clamp (Xenopus oocyte) and patch-clamp (insect neuron) electrophysiology platforms. Because asperparaline A binds at a site distinct from the neonicotinoid orthosteric pocket [1][2], analogs derived from this scaffold are mechanistically orthogonal to existing commercial insecticides and should be prioritized for testing against neonicotinoid-resistant pest strains.

Anthelmintic Drug Development — In Vivo vs In Vitro Scaffolds

The within-study observation that asperparaline A (VM55598) reduces T. colubriformis fecal egg count in gerbils at 10–20 mg/kg oral, whereas 16-keto aspergillimide (SB202327) is active in vitro but not in vivo [1], makes asperparaline A the appropriate reference standard for anthelmintic screening cascades targeting the bicyclo[2.2.2]diazaoctane alkaloid family. Procurement of asperparaline A as a positive control enables laboratories to calibrate their gerbil efficacy models and to benchmark new synthetic or semi-synthetic analogs against a compound with proven in vivo anthelmintic outcome.

Insect nAChR Pharmacological Tool

Asperparaline A is the only known natural product that non-competitively and selectively blocks native insect nAChRs while leaving insect GABA and glutamate receptors completely unaffected at concentrations up to 10 µM [1]. This pharmacological selectivity profile makes it a high-value tool for deconvoluting nAChR-mediated components of insect neurophysiological responses in mixed neuronal preparations, particularly in studies where fipronil (GABA/glutamate channel blocker) and mecamylamine (broad-spectrum nAChR antagonist) serve as orthogonal pharmacological controls [1]. Researchers studying insecticide mode of action or insect neurobiology should use asperparaline A to isolate nAChR contributions without confounding GABAergic or glutamatergic effects.

Biosynthesis & Synthetic Methodology for Spiro-Succinimide

The 3-spiro-succinimide moiety of asperparaline A is unique among all reported natural products and is biosynthetically derived from oxidative degradation of (S)-tryptophan — a pathway distinct from the spiro-oxindole formation in paraherquamides [1][2]. This structural singularity makes asperparaline A a compelling target for total synthesis programs, biosynthetic pathway engineering, and chemoenzymatic analog generation. The established biosynthetic building blocks (L-isoleucine → β-methylproline; L-tryptophan → spiro-succinimide; S-adenosylmethionine → N-methyl groups) [1] provide a defined metabolic blueprint for precursor-directed biosynthesis and mutasynthesis efforts aimed at generating novel spiro-succinimide-containing analogs not accessible through paraherquamide-type pathways.

Application

Selection Property

Validation Focus

Insecticide lead discovery — non-competitive nAChR antagonists

Reported insect–vertebrate selectivity window

Electrophysiology benchmarking against resistant pest strains

Anthelmintic screening cascades

In vivo anthelmintic endpoint outcome

Gerbil efficacy model calibration and analog benchmarking

Insect nAChR pharmacological tool

Receptor-class selectivity among ionotropic targets

Isolation of nAChR-mediated responses in mixed neuronal preparations

Biosynthesis and chemoenzymatic analog generation

Unique spiro-succinimide pharmacophore

Precursor-directed biosynthesis and scaffold-hopping campaigns

• [1] Hirata K, Kataoka S, Furutani S, Hayashi H, Matsuda K. A Fungal Metabolite Asperparaline A Strongly and Selectively Blocks Insect Nicotinic Acetylcholine Receptors: The First Report on the Mode of Action. PLOS ONE. 2011;6(4):e18354. doi:10.1371/journal.pone.0018354. PMID: 21483774. View Source
• [2] Gray CR, Sanz-Cervera JF, Silks LA, Williams RM. Studies on the Biosynthesis of Asperparaline A: Origin of the Spirosuccinimde Ring System. J Am Chem Soc. 2003;125(48):14692-14693. doi:10.1021/ja037687i. PMID: 14640629. View Source
• [3] Banks RM, Blanchflower SE, Everett JR, Manger BR, Reading C. Novel anthelmintic metabolites from an Aspergillus species; the aspergillimides. J Antibiot (Tokyo). 1997;50(10):840-846. doi:10.7164/antibiotics.50.840. PMID: 9402989. View Source